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Compound of Interest

Compound Name: Δ5-Avenasterol-d4

Cat. No.: B1155743 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance for the safe handling,

storage, and disposal of Δ5-Avenasterol-d4, fostering a secure research environment.

Chemical Identification and Hazard Assessment:

While a specific Safety Data Sheet (SDS) for Δ5-Avenasterol-d4 is not readily available, the

SDS for its non-deuterated counterpart, Δ5-Avenasterol, indicates that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS).[1] Deuteration is

unlikely to significantly alter its primary hazard profile. However, as with any chemical, it should

be handled with care.
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Property Value Source

Chemical Name
stigmasta-5,24(28)-dien-3β-ol-

d4
Inferred

Synonyms 24-ethylidene Cholesterol-d4 [1][2]

CAS Number

Not available for deuterated

form (18472-36-1 for non-

deuterated)

[1][2]

Molecular Formula C29H44D4O Inferred

Appearance Solid (likely a powder) General Knowledge

GHS Hazard Classification Not classified as hazardous [1]

Personal Protective Equipment (PPE):

A comprehensive PPE program is crucial for minimizing exposure to any chemical substance.

[3] The following table outlines the recommended PPE for handling Δ5-Avenasterol-d4, based

on standard laboratory procedures for powdered chemicals.

Protection Type Recommended Equipment Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust

particles.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
Prevents skin contact.[4][5]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. A NIOSH-

approved particulate respirator

may be used if dust is

generated.

[4][5]

Body Protection Laboratory coat
Protects clothing and skin from

contamination.
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Operational Plan:

A systematic approach to handling Δ5-Avenasterol-d4 will ensure safety and experimental

integrity.

Experimental Workflow:

Preparation
- Don appropriate PPE

- Work in a well-ventilated area

Weighing
- Use an analytical balance

- Handle with spatula

Proceed
Dissolution

- Add to appropriate solvent
- Cap and mix

Transfer Experimental UseIntroduce to system Cleanup
- Decontaminate work surfaces

Conclude

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of Δ5-Avenasterol-d4.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure you are in a well-ventilated area, such as a chemical

fume hood. Put on all required personal protective equipment.

Weighing: Carefully weigh the desired amount of the powdered compound using an

analytical balance. Use a spatula to transfer the solid and avoid generating dust.

Dissolution: Transfer the weighed compound into a suitable container for dissolution in the

chosen solvent.

Storage: Store the compound in a tightly sealed container in a cool, dry place as

recommended on the product insert.[1]

Cleanup: After handling, decontaminate all work surfaces and equipment. Wash hands

thoroughly.

Disposal Plan:

Proper disposal of chemical waste is essential to prevent environmental contamination.

Disposal Workflow:
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Waste Generation
- Unused compound

- Contaminated materials

Waste Collection
- Segregate into appropriate waste streams

Segregate Labeling
- Clearly label waste containers

Identify Disposal
- Arrange for pickup by certified waste disposal service

Schedule
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Caption: A logical workflow for the proper disposal of Δ5-Avenasterol-d4 waste.

Disposal Protocol:

Waste Segregation: Collect unused Δ5-Avenasterol-d4 and any contaminated disposable

materials (e.g., gloves, wipes) in a designated, properly labeled waste container. Do not mix

with other waste streams unless instructed by your institution's safety office.

Labeling: Clearly label the waste container with the chemical name and any associated

hazards (though none are currently listed for this compound).

Disposal: Dispose of the chemical waste in accordance with all local, state, and federal

regulations.[6] This typically involves collection by a certified hazardous waste disposal

company. Do not pour chemical waste down the drain or dispose of it in regular trash.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Δ5-
Avenasterol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1155743#personal-protective-equipment-for-
handling-5-avenasterol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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